Cas no 6298-95-9 (2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride)

• Product Name: 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride
• CAS No: 6298-95-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD11506041
• CID: 530048
• Update Time: 2026-04-29

2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,2-amino-3,4-dihydro-, hydrochloride (1:1)
• 2-Amino-1-tetralone hydrochloride
• 2-amino-3,4-dihydro-2H-naphthalen-1-one,hydrochloride
• 2-amino-1,2,3,4-tetrahydronaphthalen-1-one hydrochloride
• 2-amino-3,4-dihydro-2H-1-naphthalenone hydrochloride
• 2-Amino-3,4-dihydro-2H-naphthalin-1-on,Hydrochlorid
• 2-aminotetralone hydrochloride
• 2-Amino-3,4-dihydro-2H-naphthalen-1-one hydrochloride
• 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride

• MDL： MFCD11506041
• Inchi： InChI=1S/C10H11NO.ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;/h1-4,9H,5-6,11H2;1H
• InChI Key： UIZWHUHXZRJJGF-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)CCC(C2=O)N.Cl

Computed Properties

• Exact Mass: 197.06100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 43.09000
• LogP: 2.64510

Additional information on 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride

Introduction to 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride (CAS No. 6298-95-9)

2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride, identified by the chemical compound code CAS No. 6298-95-9, is a significant intermediate in the realm of pharmaceutical and biochemical research. This compound, belonging to the naphthalene derivative family, has garnered attention due to its versatile structural framework and potential applications in drug development. The hydrochloride salt form enhances its solubility, making it a valuable candidate for various synthetic and analytical processes.

The molecular structure of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride consists of a naphthalene core substituted with an amino group at the 2-position and hydroxyl groups at the 3 and 4 positions, further modified by a ketone group at the 1-position. This configuration provides multiple reactive sites, enabling its use in constructing more complex molecules. The hydrochloride form stabilizes the compound by forming a salt with hydrochloric acid, improving its handling and reactivity in solution-phase reactions.

In recent years, 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive natural products and synthetic drugs, suggesting potential applications in medicinal chemistry. Researchers have leveraged its framework to design molecules with anti-inflammatory, antimicrobial, and anticancer properties. The presence of both amino and carbonyl functionalities allows for diverse chemical modifications, facilitating the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are integral to many pharmacophores found in drugs used to treat a wide range of diseases. The naphthalene scaffold can be further functionalized to introduce nitrogen-containing rings, such as pyridines or pyrimidines, which are known for their pharmacological efficacy. This adaptability makes it a cornerstone in the library synthesis of small molecules for high-throughput screening.

Recent advancements in computational chemistry have enhanced the understanding of how 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride interacts with biological targets. Molecular modeling studies suggest that its structural features can be optimized to improve binding affinity and selectivity for specific enzymes or receptors. These insights have guided experimental efforts to modify the compound’s core structure, leading to more potent and selective drug candidates. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The pharmaceutical industry has shown particular interest in 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride due to its potential in addressing unmet medical needs. For instance, derivatives of this compound have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). Such enzymes are implicated in conditions ranging from arthritis to cancer progression. By fine-tuning the substituents on the naphthalene ring, researchers aim to develop inhibitors that are both effective and have minimal side effects.

In addition to its therapeutic applications, 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride finds utility in agrochemical research. Its structural template can be modified to create compounds with herbicidal or pesticidal properties. The agrochemical sector is continually seeking innovative solutions to protect crops from pests and diseases while maintaining environmental sustainability. The versatility of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride as a building block makes it an attractive candidate for developing next-generation agrochemicals.

The synthesis of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride itself is a testament to modern synthetic organic chemistry techniques. Multi-step routes involving cyclization reactions, hydrogenation processes, and functional group transformations are commonly employed to construct its complex framework. Advances in catalysis have enabled more efficient and sustainable synthetic pathways, reducing waste and energy consumption. These improvements align with global efforts toward green chemistry principles.

Quality control and analytical methods play a crucial role in ensuring the purity and consistency of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride for industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to characterize the compound and detect impurities. Strict adherence to Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets regulatory standards for safety and efficacy.

The future prospects of 2-Amino-3,4-dihydro-2H-naphthalen-1-one Hydrochloride are promising given its broad utility across multiple disciplines. Ongoing research aims to uncover new synthetic strategies that enhance its production efficiency while maintaining high yields. Collaborative efforts between academia and industry are fostering innovation in drug discovery programs where this compound serves as a key intermediate. As our understanding of biological systems evolves, so too will the applications derived from this versatile molecule.